Cas no 637755-94-3 (ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate)

ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate structure

637755-94-3 structure

Product Name:ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate

CAS No:637755-94-3

MF:C₂₇H₂₇NO₆

MW:461.50638794899

CID:6274716

PubChem ID:2129931

Update Time:2024-01-06

ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate
- ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate
- AKOS001060233
- (Z)-ethyl 4-(((3,4-dimethoxyphenethyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate
- F1094-0116
- 637755-94-3
- Z56850319
- ethyl 4-[2-(3,4-dimethoxyphenyl)ethyliminomethyl]-5-hydroxy-2-methylbenzo[g][1]benzofuran-3-carboxylate
- AKOS030697837
- AKOS000808101
- Inchi： 1S/C27H27NO6/c1-5-33-27(30)23-16(2)34-26-19-9-7-6-8-18(19)25(29)20(24(23)26)15-28-13-12-17-10-11-21(31-3)22(14-17)32-4/h6-11,14-15,29H,5,12-13H2,1-4H3/b28-15+
- InChI Key： CRWPFIRDTFVRIJ-RWPZCVJISA-N
- SMILES： O1C(C)=C(C(=O)OCC)C2C(/C=N/CCC3C=CC(=C(C=3)OC)OC)=C(C3C=CC=CC=3C1=2)O

Computed Properties

Exact Mass: 461.18383758g/mol
Monoisotopic Mass: 461.18383758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 9
Complexity: 701
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 90.5Å²

ethyl (4Z)-4-({2-(3,4-dimethoxyphenyl)ethylamino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1094-0116-2μmol	ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate	637755-94-3	90%+	2μmol	$57.0	2023-08-06
Life Chemicals	F1094-0116-5μmol	ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate	637755-94-3	90%+	5μmol	$63.0	2023-08-06
Life Chemicals	F1094-0116-10μmol	ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate	637755-94-3	90%+	10μmol	$69.0	2023-08-06
Life Chemicals	F1094-0116-20μmol	ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate	637755-94-3	90%+	20μmol	$79.0	2023-08-06
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Life Chemicals	F1094-0116-5mg	ethyl (4Z)-4-({[2-(3,4-dimethoxyphenyl)ethyl]amino}methylidene)-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate	637755-94-3	90%+	5mg	$69.0	2023-08-06
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